Cas no 109209-79-2 (2-(hydroxymethyl)-2,3-dihydro-1-benzofuran-5-carbaldehyde)

• Product Name: 2-(hydroxymethyl)-2,3-dihydro-1-benzofuran-5-carbaldehyde
• CAS No: 109209-79-2
• MF: C₁₀H₁₀O₃
• MW: 178.184603214264
• MDL: MFCD30500479
• CID: 5186147
• PubChem ID: 86151556
• Update Time: 2026-03-05

2-(hydroxymethyl)-2,3-dihydro-1-benzofuran-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Benzofurancarboxaldehyde, 2,3-dihydro-2-(hydroxymethyl)-
• 2-(hydroxymethyl)-2,3-dihydro-1-benzofuran-5-carbaldehyde

• MDL： MFCD30500479
• Inchi： 1S/C10H10O3/c11-5-7-1-2-10-8(3-7)4-9(6-12)13-10/h1-3,5,9,12H,4,6H2
• InChI Key： PNIBONLGOQBMAK-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(C=O)C=C2CC1CO

Additional information on 2-(hydroxymethyl)-2,3-dihydro-1-benzofuran-5-carbaldehyde

Exploring the Versatile Applications of 2-(Hydroxymethyl)-2,3-dihydro-1-benzofuran-5-carbaldehyde (CAS 109209-79-2)

The chemical compound 2-(hydroxymethyl)-2,3-dihydro-1-benzofuran-5-carbaldehyde (CAS 109209-79-2) represents an important building block in modern organic synthesis and pharmaceutical research. This benzofuran derivative has gained significant attention in recent years due to its unique structural features and broad potential applications across various industries.

Structurally, 2-(hydroxymethyl)-2,3-dihydro-1-benzofuran-5-carbaldehyde combines the aromatic characteristics of benzofuran with reactive functional groups that make it particularly valuable for synthetic chemistry. The presence of both hydroxymethyl and carbaldehyde groups on the benzofuran scaffold provides multiple sites for chemical modification, enabling the creation of diverse molecular architectures.

Recent studies have highlighted the importance of benzofuran derivatives in medicinal chemistry, particularly in the development of novel therapeutic agents. The structural motif of 2,3-dihydro-1-benzofuran is frequently found in biologically active compounds, making CAS 109209-79-2 a valuable intermediate for pharmaceutical research. Researchers are particularly interested in its potential applications in developing treatments for neurological disorders and inflammatory conditions.

In material science, 2-(hydroxymethyl)-2,3-dihydro-1-benzofuran-5-carbaldehyde has shown promise as a precursor for advanced polymers and functional materials. The compound's ability to participate in various polymerization reactions makes it attractive for creating specialty materials with unique optical or electronic properties. Current research explores its use in organic electronics and smart material applications.

The synthesis and characterization of CAS 109209-79-2 continue to be active areas of investigation. Modern synthetic approaches focus on developing more efficient and sustainable methods for producing this compound, with particular emphasis on green chemistry principles. Recent advancements in catalytic systems have improved the yield and purity of 2-(hydroxymethyl)-2,3-dihydro-1-benzofuran-5-carbaldehyde, making it more accessible for research and industrial applications.

Analytical techniques for benzofuran carbaldehyde derivatives have also seen significant improvements. Advanced spectroscopic methods, including high-resolution mass spectrometry and multidimensional NMR, now allow for more precise characterization of 2-(hydroxymethyl)-2,3-dihydro-1-benzofuran-5-carbaldehyde and its derivatives. These developments have facilitated better quality control and more accurate structure-activity relationship studies.

From a commercial perspective, the demand for CAS 109209-79-2 has been steadily increasing. The compound is now available from several specialty chemical suppliers, with purity grades ranging from technical to research-grade materials. Current market trends suggest growing interest in custom synthesis and bulk quantities of this versatile intermediate.

Safety considerations for handling 2-(hydroxymethyl)-2,3-dihydro-1-benzofuran-5-carbaldehyde follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper personal protective equipment and good laboratory practices are recommended when working with this chemical. Material safety data sheets provide detailed handling and storage guidelines for this compound.

Future research directions for benzofuran-based compounds like CAS 109209-79-2 include exploring their potential in drug discovery programs, advanced material development, and as intermediates for more complex molecular architectures. The unique combination of stability and reactivity in this molecule continues to attract interest from both academic and industrial researchers.

For researchers working with 2,3-dihydrobenzofuran derivatives, understanding the chemical behavior of 2-(hydroxymethyl)-2,3-dihydro-1-benzofuran-5-carbaldehyde is essential. The compound's reactivity patterns, particularly at the aldehyde and hydroxymethyl functional groups, offer numerous possibilities for synthetic transformations and derivatization.

In conclusion, 2-(hydroxymethyl)-2,3-dihydro-1-benzofuran-5-carbaldehyde (CAS 109209-79-2) represents a valuable chemical entity with diverse applications across multiple scientific disciplines. Its continued study and development promise to yield new insights and innovative applications in chemistry, materials science, and pharmaceutical research.